Cas no 869066-99-9 (1-amino-1H-pyrrole-2,4-dicarboxylic acid diethyl ester)

• Product Name: 1-amino-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
• CAS No: 869066-99-9
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 3040851
• PubChem ID: 68291368
• Update Time: 2025-04-21

1-amino-1H-pyrrole-2,4-dicarboxylic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-amino-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
• diethyl amino-1H-pyrrole-2,4-dicarboxylate;diethyl 1-amino-1H-pyrrole-2,4-dicarboxylate;
• NITLQFRQRWXROL-UHFFFAOYSA-N
• DB-187070
• diethyl 1-amino-1H-pyrrole-2,4-dicarboxylate
• diethyl1-amino-1H-pyrrole-2,4-dicarboxylate
• 869066-99-9
• SCHEMBL12492750

• Inchi： 1S/C10H14N2O4/c1-3-15-9(13)7-5-8(12(11)6-7)10(14)16-4-2/h5-6H,3-4,11H2,1-2H3
• InChI Key： NITLQFRQRWXROL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(=O)OCC)=CN1N)=O

Computed Properties

• Exact Mass: 226.09500
• Monoisotopic Mass: 226.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 1.13650